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Compound of Interest

Compound Name: 11-Methyldodecanal

CAS No.: 92168-98-4

Cat. No.: B128135

Get Quote

Executive Summary & Chemical Context
11-Methyldodecanal (CAS: 92168-98-4 / 92437-14-4) is a branched, long-chain aliphatic

aldehyde.[1] While structurally similar to straight-chain homologs like dodecanal, the methyl

branching influences its volatility and interaction with biological receptors.[1]

Scientific Criticality: Beyond standard safety, the primary operational risk with 11-
Methyldodecanal is autoxidation.[1] Like most aldehydes, it readily oxidizes upon exposure to

atmospheric oxygen to form the corresponding carboxylic acid (11-methyldodecanoic acid).[1]

This degradation not only alters the chemical’s safety profile (increasing acidity) but

compromises experimental integrity.[1] Therefore, the PPE and handling protocols defined here

serve a dual purpose: protecting the operator from irritation and protecting the reagent from

degradation.

Hazard Profiling & Risk Assessment
Before selecting PPE, we must define the specific molecular hazards based on the aldehyde

functional group and lipophilic chain.
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Hazard Category GHS Classification Mechanistic Insight

Skin Corrosion/Irritation Category 2 (Irritant)

Aldehydes react with skin

proteins (Schiff base

formation), leading to contact

dermatitis.[1] The lipophilic

C12 chain facilitates dermal

penetration.[1]

Serious Eye Damage Category 2A (Irritant)

Vapors and liquid splashes

cause severe conjunctival

irritation.[1]

Sensitization Skin Sensitizer (Potential)

Repeated exposure can

induce type IV hypersensitivity.

[1]

Flammability Combustible Liquid

Flash point is typically >93°C

(High), but static discharge

remains a risk during transfer.

Reactivity Oxidation Sensitive

Forms peroxides/acids on

contact with air; incompatible

with strong oxidizers and

bases.[1]

Personal Protective Equipment (PPE) Matrix
Rationale: Standard latex gloves are permeable to many organic solvents and degrade rapidly

when exposed to aldehydes.[1] Nitrile is the required standard for this application.[1]

PPE Selection Logic
The following decision matrix outlines the required protection levels based on operational

volume and exposure duration.
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Task Assessment Volume / Duration?

< 10mL (Incidental)

Analytical

> 10mL or Immersion Risk

Preparative

Gloves: Nitrile (0.11mm)
Single Layer

Eye: Safety Glasses
(Side Shields)

Resp: Fume Hood
(Sash at 18")

Gloves: Nitrile (Double)
or Butyl Rubber

Eye: Chemical Splash Goggles
+ Face Shield (if pouring)

Resp: Hood + N95/OV
(If outside containment)

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on operational scale. Note that Fume Hood use is

mandatory for all scales to prevent inhalation and product oxidation.
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Body Zone Recommended Equipment Material Science Rationale

Hand Protection

Nitrile Rubber (Min thickness:

4 mil / 0.10 mm).Example:

Ansell TouchNTuff®

Nitrile offers superior chemical

resistance to aliphatic

hydrocarbons and aldehydes

compared to Latex.[1] Latex

degrades/swells upon contact

with C12 chains [1].[1]

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses allow vapor

entry from the sides.[1]

Goggles provide a seal against

irritating aldehyde vapors.[1]

Respiratory
Engineering Control (Fume

Hood)

Primary protection.[1] If hood is

unavailable (emergency only),

use a half-face respirator with

Organic Vapor (OV) cartridges

(Black band).[1]

Body
Lab Coat (100% Cotton) +

Closed-toe shoes

Synthetic blends can melt if a

fire occurs.[1] Cotton is

preferred for combustibility

safety.[1]

Operational Protocols
Handling & Transfer (The "Inert" Rule)
To maintain the purity of 11-Methyldodecanal, you must minimize oxygen contact.[1]

Engineering Controls: Perform all transfers inside a certified chemical fume hood.

Inert Atmosphere: If possible, blanket the stock bottle with Nitrogen or Argon gas after every

use.[1]

Transfer Equipment: Use glass or stainless steel pipettes/syringes.[1] Avoid polystyrene

plastics, which may leach plasticizers in contact with concentrated aldehydes.[1]
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Static Mitigation: Although the flash point is high (~93°C), aldehydes are organic fuels.[1]

Ground metal containers during bulk transfer to prevent static discharge ignition [2].[1]

Emergency Response: Spills
Do not use water immediately.[1] Water is immiscible with 11-Methyldodecanal and will cause

the spill to spread, increasing the surface area for evaporation and oxidation.[1]

1. ALERT & EVACUATE
(Notify Lab Manager)

2. ASSESS VOLUME
(< 100mL vs > 100mL)

3. DON PPE
(Goggles, Double Nitrile, Lab Coat)

4. CONTAINMENT
Use Polypropylene Absorbent Pads

(Do NOT use water)

5. CLEANUP
Place soaked pads in
sealed bag/container

6. DECONTAMINATE
Scrub surface with soap/water

(Surfactant removes lipophilic residue)

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol emphasizing the exclusion of water during the

containment phase.
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First Aid Measures
Eye Contact: Immediately flush with water for 15 minutes.[1] Lifting eyelids is crucial as

aldehydes adhere to mucous membranes.[1]

Skin Contact: Wash with soap and water.[1] Do not use alcohol or organic solvents to clean

skin, as this increases the permeation rate of the aldehyde into the dermis.

Waste Disposal & Compliance
Strict Prohibition: Never dispose of 11-Methyldodecanal down the sink. It is toxic to aquatic life

(GHS H412/H410) and can disrupt wastewater treatment microorganisms [3].[1]

Classification: Segregate as Non-Halogenated Organic Solvent Waste.

Container: Collect in High-Density Polyethylene (HDPE) or glass waste containers.

Labeling: Clearly label as "Aldehyde Waste - Toxic to Aquatic Life."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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